Cas no 2229015-43-2 (1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229015-43-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5935077
• PubChem ID: 165700085
• Update Time: 2025-10-29

1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile
• 2229015-43-2
• EN300-1823910

• Inchi： 1S/C11H9NO3/c12-6-11(4-8(13)5-11)7-1-2-9(14)10(15)3-7/h1-3,14-15H,4-5H2
• InChI Key： KQMYUOSIFILBAG-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC(=C(C=2)O)O)C1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.3Ų

Additional information on 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile

Exploring the Unique Properties and Applications of 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229015-43-2)

The compound 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229015-43-2) is a fascinating molecule that has garnered attention in both academic and industrial research due to its unique structural features and potential applications. This article delves into the chemical properties, synthesis pathways, and emerging uses of this compound, while also addressing common questions and trends in the field.

Chemically, 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile belongs to the class of cyclobutane derivatives, characterized by a four-membered ring structure. The presence of both hydroxyl groups and a nitrile functionality in its molecular framework makes it a versatile intermediate in organic synthesis. Researchers have been particularly interested in its potential as a building block for more complex molecules, especially in pharmaceutical and material science applications.

One of the most intriguing aspects of this compound is its 3-oxocyclobutane core, which has been the subject of numerous studies in recent years. The strained ring system combined with the electron-withdrawing carbonyl group creates unique reactivity patterns that synthetic chemists can exploit. This has led to its use in the development of novel catalysts and ligands for asymmetric synthesis, a hot topic in modern organic chemistry.

The dihydroxyphenyl moiety in 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile contributes significantly to its physical properties. This aromatic system with adjacent hydroxyl groups is known for its ability to participate in hydrogen bonding and metal coordination, making the compound potentially useful in supramolecular chemistry applications. Recent studies have explored its use in designing molecular sensors and switchable materials, aligning with current interests in smart materials and nanotechnology.

From a synthetic perspective, the preparation of 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile typically involves multi-step organic transformations. A common approach starts with appropriately protected catechol derivatives, followed by cyclobutane ring formation through [2+2] cycloaddition reactions. The nitrile group is often introduced in the final steps of the synthesis. These methods have been optimized in recent years to improve yields and selectivity, reflecting the growing importance of efficient synthetic protocols in chemical research.

In pharmaceutical research, compounds containing both dihydroxyphenyl and oxocyclobutane moieties have shown interesting biological activities. While specific pharmacological data for 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile may be limited, structural analogs have demonstrated potential as enzyme inhibitors and receptor modulators. This has sparked interest in its possible use as a scaffold for drug discovery, particularly in areas such as neurodegenerative diseases and metabolic disorders, which are currently major focuses in medicinal chemistry.

The material science applications of 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile are equally promising. Its ability to form coordination complexes with various metal ions makes it a candidate for developing new functional materials. Researchers have investigated its potential in creating metal-organic frameworks (MOFs) and other porous materials that are highly sought after for gas storage and separation technologies. These applications align perfectly with current global interests in sustainable technologies and carbon capture solutions.

From an analytical chemistry perspective, the characterization of 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile presents interesting challenges and opportunities. Modern techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been employed to study its structure and properties in detail. The compound's unique spectral signatures make it an interesting subject for method development in analytical chemistry, particularly in the area of structural elucidation of complex organic molecules.

The stability and storage conditions of 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile are important considerations for researchers working with this compound. While generally stable under standard laboratory conditions, the presence of multiple functional groups requires proper handling to prevent decomposition. This aspect is particularly relevant given the current emphasis on chemical safety and proper storage practices in research laboratories worldwide.

Looking toward future applications, 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile shows promise in several cutting-edge areas of research. Its potential use in organic electronics, particularly as a component in organic semiconductors or photovoltaic materials, is being explored. Additionally, its structural features make it a candidate for developing new classes of bio-based polymers, aligning with the growing demand for sustainable materials in various industries.

For researchers interested in obtaining 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile, it's important to note that commercial availability may vary. Many specialized chemical suppliers can provide this compound, often with custom synthesis options. The current market trend shows increasing demand for such specialized intermediates, reflecting the compound's growing importance in various research fields.

In conclusion, 1-(3,4-dihydroxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229015-43-2) represents an intriguing case study in modern chemical research. Its unique combination of structural features offers numerous possibilities for scientific exploration and technological development. As research continues to uncover new applications for this and related compounds, its significance in both academic and industrial settings is likely to grow, making it a molecule worth watching in the coming years.